Cas no 75920-45-5 (2-(4-methylphenyl)propanenitrile)
75920-45-5 structure
Product Name:2-(4-methylphenyl)propanenitrile
CAS No:75920-45-5
MF:C10H11N
MW:145.201042413712
MDL:MFCD11036541
CID:4658565
PubChem ID:10630646
Update Time:2024-03-01
2-(4-methylphenyl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-methylphenyl)propanenitrile
- Benzeneacetonitrile, α,4-dimethyl-
-
- MDL： MFCD11036541
- Inchi： 1S/C10H11N/c1-8-3-5-10(6-4-8)9(2)7-11/h3-6,9H,1-2H3
- InChI Key： VELPKXLIEFPYNV-UHFFFAOYSA-N
- SMILES： N#CC(C)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 145.089149355g/mol
- Monoisotopic Mass: 145.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 23.8Ų
2-(4-methylphenyl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M355940-25mg |
2-(4-methylphenyl)propanenitrile |
75920-45-5 | 25mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M355940-50mg |
2-(4-methylphenyl)propanenitrile |
75920-45-5 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M355940-250mg |
2-(4-methylphenyl)propanenitrile |
75920-45-5 | 250mg |
$ 365.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | D582017-5g |
2-(4-methylphenyl)propanenitrile |
75920-45-5 | 95% | 5g |
$885 | 2024-08-03 | |
| Enamine | EN300-68715-0.05g |
2-(4-methylphenyl)propanenitrile |
75920-45-5 | 95% | 0.05g |
$96.0 | 2023-05-04 | |
| Enamine | EN300-68715-0.1g |
2-(4-methylphenyl)propanenitrile |
75920-45-5 | 95% | 0.1g |
$143.0 | 2023-05-04 | |
| Enamine | EN300-68715-0.25g |
2-(4-methylphenyl)propanenitrile |
75920-45-5 | 95% | 0.25g |
$204.0 | 2023-05-04 | |
| Enamine | EN300-68715-0.5g |
2-(4-methylphenyl)propanenitrile |
75920-45-5 | 95% | 0.5g |
$320.0 | 2023-05-04 | |
| Enamine | EN300-68715-1.0g |
2-(4-methylphenyl)propanenitrile |
75920-45-5 | 95% | 1g |
$411.0 | 2023-05-04 | |
| Enamine | EN300-68715-2.5g |
2-(4-methylphenyl)propanenitrile |
75920-45-5 | 95% | 2.5g |
$831.0 | 2023-05-04 |
2-(4-methylphenyl)propanenitrile Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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